3-Methyl-5-phenyl-2-(2-((3-(3-sulphonatobutyl)-3H-benzoselenazol-2-ylidene)methyl)but-1-enyl)benzoxazolium

• CAS No.: 76213-48-4
• Molecular Formula: C30H30N2O4SSe
• Molecular Weight: 593.6 g/mol
• IUPAC Name: 4-[2-[(E)-2-[(Z)-(3-methyl-5-phenyl-1,3-benzoxazol-2-ylidene)methyl]but-1-enyl]-1,3-benzoselenazol-3-ium-3-yl]butane-2-sulfonate
• InChI: InChI=1S/C30H30N2O4SSe/c1-4-22(18-29-31(3)26-20-24(14-15-27(26)36-29)23-10-6-5-7-11-23)19-30-32(17-16-21(2)37(33,34)35)25-12-8-9-13-28(25)38-30/h5-15,18-21H,4,16-17H2,1-3H3
• InChI Key: QDAWKUJXWZSGKT-UHFFFAOYSA-N
• Isomeric SMILES: CC/C(=C\C1=[N+](C2=CC=CC=C2[Se]1)CCC(C)S(=O)(=O)[O-])/C=C\3/N(C4=C(O3)C=CC(=C4)C5=CC=CC=C5)C
• Canonical SMILES: CCC(=CC1=[N+](C2=CC=CC=C2[Se]1)CCC(C)S(=O)(=O)[O-])C=C3N(C4=C(O3)C=CC(=C4)C5=CC=CC=C5)C

Description

EINECS 278-389-3 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various applications.

Chemical Reactions Analysis

EINECS 278-389-3 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used . For example, oxidation reactions may yield different products compared to reduction reactions.

Scientific Research Applications

EINECS 278-389-3 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology and medicine, it may be used in the development of pharmaceuticals and as a tool for studying biological pathways. In industry, it can be utilized in the production of various chemical products . Its versatility makes it a valuable compound in multiple fields of research.

Mechanism of Action

The mechanism of action of EINECS 278-389-3 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired effect . The exact molecular targets and pathways involved depend on the specific application of the compound.

Comparison with Similar Compounds

EINECS 278-389-3 can be compared with other similar compounds listed in the EINECS inventory. These compounds may have similar chemical structures or properties but differ in their specific applications and effects. Some similar compounds include those with similar molecular formulas or functional groups . The uniqueness of EINECS 278-389-3 lies in its specific chemical properties and the range of applications it can be used for.